Cas no 2172544-00-0 (5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride)

• Product Name: 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride
• CAS No: 2172544-00-0
• MF: C₁₀H₆BrClO₅S
• MW: 353.573640346527
• CID: 6283535
• PubChem ID: 165590356
• Update Time: 2025-05-25

5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride
• 2172544-00-0
• EN300-1613422
• [5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-yl]methanesulfonyl chloride

• Inchi： 1S/C10H6BrClO5S/c11-7-3-1-2-6(4-7)9-8(5-18(12,14)15)16-10(13)17-9/h1-4H,5H2
• InChI Key： OSINMTHXMBZZKP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C(CS(=O)(=O)Cl)OC(=O)O1

Computed Properties

• Exact Mass: 351.88078g/mol
• Monoisotopic Mass: 351.88078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78Ų

Additional information on 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride

Research Briefing on 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride (CAS: 2172544-00-0)

The compound 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride (CAS: 2172544-00-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile synthetic intermediate. This sulfonyl chloride derivative, characterized by its unique dioxolane and bromophenyl moieties, exhibits promising reactivity in the synthesis of biologically active molecules, particularly in the development of enzyme inhibitors and targeted therapeutics.

Recent studies have highlighted the role of this compound in facilitating sulfonylation reactions, a critical step in the modification of nucleophilic sites in drug candidates. Its structural features, including the electron-withdrawing bromophenyl group, enhance its electrophilic character, making it an efficient reagent for introducing sulfonyl groups into complex molecular frameworks. Researchers have successfully employed 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride in the synthesis of sulfonamide-based inhibitors targeting proteases and kinases, which are pivotal in cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, this compound was utilized to develop a novel class of covalent inhibitors for Bruton's tyrosine kinase (BTK). The sulfonyl chloride moiety enabled selective modification of cysteine residues in the BTK active site, leading to irreversible inhibition with high specificity. The study reported a 10-fold increase in inhibitory potency compared to traditional reversible inhibitors, underscoring the compound's utility in targeted drug design.

Another significant application was demonstrated in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. The bromine atom in the 3-position of the phenyl ring serves as an ideal handle for isotopic exchange with fluorine-18, allowing for the preparation of PET tracers with high radiochemical yield and purity. This approach has been explored for imaging tumor-associated carbonic anhydrase IX, a biomarker for hypoxic cancers.

From a safety and handling perspective, recent material safety data sheets (MSDS) indicate that 5-(3-bromophenyl)-2-oxo-2H-1,3-dioxol-4-ylmethanesulfonyl chloride requires careful handling under inert atmosphere due to its moisture sensitivity. Stability studies suggest that storage at -20°C under argon significantly prolongs its shelf life. The compound's purity, typically ≥95% by HPLC, has been confirmed as critical for achieving reproducible results in synthetic applications.

Future research directions include exploring its use in DNA-encoded library synthesis and the development of bifunctional protein degraders (PROTACs). The unique reactivity profile of this sulfonyl chloride derivative positions it as a valuable building block for next-generation therapeutic modalities. Ongoing structure-activity relationship studies aim to optimize its properties for specific biological targets while maintaining favorable pharmacokinetic profiles.